Cas no 94160-19-7 (trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2-sulphonatophenyl)methyl]salicylate)

• Product Name: trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2-sulphonatophenyl)methyl]salicylate
• CAS No: 94160-19-7
• MF: C₂₂H₁₃Na₃O₉S
• MW: 522.36753821373
• CID: 1983390
• PubChem ID: 135755768
• Update Time: 2025-04-21

trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2-sulphonatophenyl)methyl]salicylate Chemical and Physical Properties

Names and Identifiers

• trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2-sulphonatophenyl)methyl]salicylate
• Trisodium 5-((3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2-sulphonatophenyl)methyl)salicylate
• trisodium 5-[(E)-(3-carboxylato-4-oxocyclohexa-2,5-dien-1-ylidene)(2-sulfonatophenyl)methyl]-2-hydroxy-3-methylbenzoate
• trisodium,5-[(E)-(3-carboxy-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate
• EINECS 303-301-8
• 94160-19-7

• Inchi： 1S/C22H16O9S.3Na/c1-11-8-13(10-16(20(11)24)22(27)28)19(12-6-7-17(23)15(9-12)21(25)26)14-4-2-3-5-18(14)32(29,30)31;;;/h2-10,23H,1H3,(H,25,26)(H,27,28)(H,29,30,31);;;/q;3*+1/p-3/b19-13+;;;
• InChI Key： MAODNCNYVBINCP-KOVSQTEASA-K
• SMILES： S(C1C=CC=CC=1/C(/C1C=CC(=C(C(=O)O)C=1)[O-])=C1/C=C(C(=O)[O-])C(C(C)=C/1)=O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 521.997
• Monoisotopic Mass: 521.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 980
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2